Cas no 83592-11-4 (2-acetamido-4-hydroxybutanoic acid)

• Product Name: 2-acetamido-4-hydroxybutanoic acid
• CAS No: 83592-11-4
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD09261290
• CID: 4206694
• PubChem ID: 11615219
• Update Time: 2025-04-24

2-acetamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Homoserine, N-acetyl-
• acetylhomoserine
• (2S)-2-acetamido-4-hydroxybutanoic acid
• 2-acetamido-4-hydroxybutanoic acid
• 83592-11-4
• N-Acetyl-DL-homoserine
• CS-0344614
• EN300-313968
• AKOS010495454
• AS-35555
• 2-acetylamino-4-hydroxy-butyric acid
• MFCD09261290
• SCHEMBL468749
• n-acetyl-l-homoserine

• MDL： MFCD09261290
• Inchi： 1S/C6H11NO4/c1-4(9)7-5(2-3-8)6(10)11/h5,8H,2-3H2,1H3,(H,7,9)(H,10,11)/t5-/m0/s1
• InChI Key： HCBFOIPUKYKZJC-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](CCO)NC(C)=O

Computed Properties

• Exact Mass: 161.06880783Da
• Monoisotopic Mass: 161.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-4-hydroxybutanoic acid

L-Homoserine, N-Acetyl - A Comprehensive Overview

L-Homoserine, N-Acetyl, also known by its CAS number CAS No. 83592-11-4, is a compound of significant interest in the fields of biochemistry and pharmacology. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with L-Homoserine, N-Acetyl.

The compound L-Homoserine, N-Acetyl is a derivative of homoserine, which itself is a non-proteinogenic amino acid. The addition of an acetyl group to the nitrogen atom in the side chain introduces unique chemical properties that make this compound distinct from its parent molecule. Structurally, L-Homoserine, N-Acetyl consists of a central carbon atom bonded to an amino group (NH2), a carboxyl group (COOH), a hydrogen atom, and an acetylated serine side chain. This structure allows for diverse interactions within biological systems.

Recent studies have explored the role of L-Homoserine, N-Acetyl in various biochemical pathways. For instance, researchers have investigated its potential as a precursor in the synthesis of bioactive compounds. One notable application is its use in the development of novel antibiotics. By modifying the acetylated side chain, scientists have been able to enhance the compound's ability to inhibit bacterial growth without causing significant toxicity to human cells.

In addition to its antimicrobial properties, L-Homoserine, N-Acetyl has shown promise in the field of neuroscience. Preclinical studies suggest that this compound may play a role in modulating neurotransmitter systems. Specifically, it has been found to influence dopamine and serotonin pathways, which are critical for mood regulation and cognitive function. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as depression and anxiety.

The synthesis of L-Homoserine, N-Acetyl involves a multi-step process that typically begins with the isolation of homoserine from natural sources or through chemical synthesis. The subsequent acetylation step is carefully controlled to ensure high purity and yield. Recent advancements in catalytic techniques have improved the efficiency of this process, making large-scale production more feasible.

From an environmental perspective, researchers have also examined the biodegradability of L-Homoserine, N-Acetyl. Studies indicate that under aerobic conditions, this compound undergoes rapid degradation by microbial action. This characteristic is advantageous for its use in eco-friendly applications and reduces concerns related to environmental persistence.

In conclusion, L-Homoserine, N-Acetyl (CAS No. 83592-11-4) is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and understanding of its biological roles continue to unfold, this compound is poised to contribute significantly to future innovations in medicine and biotechnology.